1-[(2-Chlorophenyl)methyl]-3'-(4-methylphenyl)-1,2-dihydrospiro[indole-3,2'-[1lambda6,3]thiazolidine]-1',1',2,4'-tetrone

• IUPAC Name: 1'-[(2-chlorophenyl)methyl]-3-(4-methylphenyl)-1,1-dioxospiro[1,3-thiazolidine-2,3'-indole]-2',4-dione
• InChI: InChI=1S/C24H19ClN2O4S/c1-16-10-12-18(13-11-16)27-22(28)15-32(30,31)24(27)19-7-3-5-9-21(19)26(23(24)29)14-17-6-2-4-8-20(17)25/h2-13H,14-15H2,1H3
• InChI Key: KVNRISNKSTUSCR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=O)CS(=O)(=O)C23C4=CC=CC=C4N(C3=O)CC5=CC=CC=C5Cl
• Molecular Formula: C24H19ClN2O4S
• Molecular Weight: 466.9 g/mol
• CAS No.: 942034-08-4

Description

1-[(2-Chlorophenyl)methyl]-3'-(4-methylphenyl)-1,2-dihydrospiro[indole-3,2'-[1lambda6,3]thiazolidine]-1',1',2,4'-tetrone is a useful research compound. Its molecular formula is C24H19ClN2O4S and its molecular weight is 466.94. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Organic Chemistry Applications

Research has focused on the synthesis and thermal behavior of related compounds, exploring their cycloaddition reactions and rearrangement processes. For example, studies have investigated the thermal behavior of cycloadducts involving nitrones, leading to the synthesis of isoxazolidines and their subsequent rearrangement to produce compounds with potential biological activities (Zorn et al., 1999). Additionally, the cycloaddition reactions of nitrones with various substrates have been used to synthesize spiro derivatives, revealing insights into the structure and stereochemistry of these compounds (Croce et al., 1990).

Potential Biological Activities

Several studies have explored the biological activities of spiro-indole derivatives. For instance, the synthesis of fluorinated spiro[indole-thiazinones/thiazolidinones] as antihistamic agents has been reported, demonstrating the use of Brønsted acidic ionic liquids as catalysts (Arya et al., 2012). This highlights the potential pharmaceutical applications of these compounds. Moreover, the antimicrobial evaluation of certain derivatives emphasizes their significance in developing new therapeutic agents (Thadhaney et al., 2010).

Mechanistic Studies and Chemical Properties

Investigations into the mechanisms of synthesis and the chemical properties of spiro-indole derivatives have contributed to a deeper understanding of their reactivity and potential applications. Studies on microwave-mediated synthesis and the mechanistic insights into the formation of spiro-(indoline-isoxazolidines) are examples of research advancing the field (Raunak et al., 2005).